Cas no 7499-60-7 (4-oxo-4-(pyren-1-yl)butanoic acid)

• Product Name: 4-oxo-4-(pyren-1-yl)butanoic acid
• CAS No: 7499-60-7
• Molecular Formula: C₂₀H₁₄O₃
• Molecular Weight: 302.32336
• MDL: MFCD00010369
• CID: 47528
• PubChem ID: 24856661

4-oxo-4-(pyren-1-yl)butanoic acid Properties

Names and Identifiers

• 4-Oxo-4-pyren-1-yl-butyric acid
• gamma-Oxo-1-pyrenebutyric acid
• γ-Oxo-1-pyrenebutyric acid
• 4-oxo-4-pyren-1-ylbutanoic acid
• β-Oxo-1-pyrenebutyric acid
• 4-oxo-4-(pyren-1-yl)butanoic acid
• ss-3-Pyrenoylpropionsaure
• 4-Oxo-4-pyren-1-yl-butyricacid
• CHEMBL265698
• NS00037669
• A-Oxo-1-pyrenebutyric acid
• NCGC00098002-01
• 1-Pyrenebutanoic acid, .gamma.-oxo-
• NCIStruc1_001617
• VFV295N6ES
• AAJQTWWVKREOQP-UHFFFAOYSA-
• 4-Oxo-4-(1-pyrenyl)butanoic acid #
• 7499-60-7
• gamma-Oxo-1-pyrenebutanoic acid
• NSC407628
• NCI60_003889
• beta-(1-Pyrenoyl)propionic acid
• SMR000529038
• AS-30142
• 4-oxo-4-pyren-1-yl-butanoic acid
• CS-W009949
• gamma-Oxo-1-pyrenebutyric acid, technical grade
• gamma-Oxopyrene-1-butyric acid
• NCIStruc2_001007
• InChI=1/C20H14O3/c21-17(10-11-18(22)23)15-8-6-14-5-4-12-2-1-3-13-7-9-16(15)20(14)19(12)13/h1-9H,10-11H2,(H,22,23)
• SY028396
• EINECS 231-354-6
• y-Oxo-1-pyrenebutyric acid
• DTXSID20225950
• 4-oxo-4-(pyrene-1-yl)-butyric acid
• FT-0636512
• MFCD00010369
• A9576
• CCG-36870
• 4-Oxo-4-(1-pyrenyl)butanoic acid
• NCI407628
• AKOS015894346
• 1-Pyrenebutyric acid, .gamma.-oxo-
• SCHEMBL3297895
• .gamma.-Oxo-1-pyrenebutyric acid
• NSC 407628
• NCGC00014901-02
• EN300-66329
• NSC-407628
• AC-24580
• Z1041130994
• MLS000757192
• NCGC00014901
• DB-055928

• MDL： MFCD00010369
• InChIKey： AAJQTWWVKREOQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O3/c21-17(10-11-18(22)23)15-8-6-14-5-4-12-2-1-3-13-7-9-16(15)20(14)19(12)13/h1-9H,10-11H2,(H,22,23)
• SMILES： OC(=O)CCC(=O)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C34

Computed Properties

• Exact Mass: 302.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 302.094294
• Heavy Atom Count: 23
• Complexity: 485
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 4.63150
• PSA: 54.37000
• Refractive Index: 1.4618 (estimate)
• Boiling Point: 383.36°C (rough estimate)
• Melting Point: 184 °C (dec.) (lit.)
• Flash Point: 574.2 °C at 760 mmHg
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Density: 1.2559 (rough estimate)

4-oxo-4-(pyren-1-yl)butanoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Storage Condition：Room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

4-oxo-4-(pyren-1-yl)butanoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters